Cas no 1237069-46-3 (Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate
• CAS No: 1237069-46-3
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 4815607
• Update Time: 2025-06-13

Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate
• tert-butyl N-(5-fluoro-3-methylpyridin-2-yl)carbamate
• Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate

• Inchi： 1S/C11H15FN2O2/c1-7-5-8(12)6-13-9(7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： VJAIMOCSOMKQTC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C)=C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate

Research Brief on Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate (CAS: 1237069-46-3) in Chemical Biology and Pharmaceutical Applications

Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate (CAS: 1237069-46-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, featuring a fluorinated pyridine core, serves as a key intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's structural features, including the tert-butoxycarbonyl (Boc) protecting group and the fluorine substitution at the 5-position of the pyridine ring, contribute to its stability and reactivity in synthetic pathways. Researchers have successfully employed 1237069-46-3 in multi-step syntheses of complex molecules, demonstrating its versatility as a building block. The presence of both fluorine and methyl groups on the pyridine scaffold enhances the potential for selective interactions with biological targets.

Recent publications in the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed novel synthetic routes utilizing this compound. One study demonstrated its application in creating potent and selective inhibitors of protein kinases involved in inflammatory pathways. The researchers noted that the fluorine atom at position 5 significantly improved the metabolic stability of the final compounds while maintaining target affinity.

In drug discovery programs, 1237069-46-3 has shown particular promise in the development of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier, combined with favorable physicochemical properties, makes it an attractive scaffold for neuroactive compounds. Several research groups have reported using this intermediate in the synthesis of potential treatments for neurodegenerative diseases.

The compound's safety profile and handling considerations have also been subjects of recent investigation. Studies published in Chemical Research in Toxicology have examined its stability under various conditions and potential decomposition pathways. These findings are crucial for large-scale pharmaceutical production and storage considerations.

Looking forward, the unique properties of Tert-Butyl (5-fluoro-3-methylpyridin-2-yl)carbamate position it as a valuable tool in fragment-based drug discovery and combinatorial chemistry approaches. Its modular structure allows for diverse chemical modifications, enabling rapid exploration of structure-activity relationships in medicinal chemistry programs.